N-9H-fluoren-2-yl-2,6-dimethoxybenzamide

• IUPAC Name: N-(9H-fluoren-2-yl)-2,6-dimethoxybenzamide
• InChI: InChI=1S/C22H19NO3/c1-25-19-8-5-9-20(26-2)21(19)22(24)23-16-10-11-18-15(13-16)12-14-6-3-4-7-17(14)18/h3-11,13H,12H2,1-2H3,(H,23,24)
• InChI Key: DLKBAAHPPMKIGM-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=CC=C1)OC)C(=O)NC2=CC3=C(C=C2)C4=CC=CC=C4C3
• Molecular Formula: C22H19NO3
• Molecular Weight: 345.4 g/mol

Description

N-9H-fluoren-2-yl-2,6-dimethoxybenzamide, also known as FDB, is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. FDB has been shown to possess a variety of biochemical and physiological effects, making it an attractive target for further investigation.

Mechanism of Action

The mechanism of action of N-9H-fluoren-2-yl-2,6-dimethoxybenzamide is not fully understood, but it is believed to act through multiple pathways. N-9H-fluoren-2-yl-2,6-dimethoxybenzamide has been shown to inhibit the activity of enzymes involved in cancer cell growth and inflammation, as well as induce cell cycle arrest and apoptosis in cancer cells.
Biochemical and Physiological Effects:
N-9H-fluoren-2-yl-2,6-dimethoxybenzamide has been shown to possess a variety of biochemical and physiological effects, including anti-cancer, anti-inflammatory, and anti-oxidant properties. Additionally, N-9H-fluoren-2-yl-2,6-dimethoxybenzamide has been shown to have a protective effect on the liver and kidneys, making it a potential candidate for the treatment of liver and kidney diseases.

Advantages and Limitations for Lab Experiments

One advantage of using N-9H-fluoren-2-yl-2,6-dimethoxybenzamide in lab experiments is its relatively low toxicity compared to other anticancer agents. However, N-9H-fluoren-2-yl-2,6-dimethoxybenzamide is also known to have poor solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several potential future directions for research on N-9H-fluoren-2-yl-2,6-dimethoxybenzamide. One area of interest is the development of N-9H-fluoren-2-yl-2,6-dimethoxybenzamide-based drugs for the treatment of cancer and inflammation. Additionally, further investigation into the mechanism of action of N-9H-fluoren-2-yl-2,6-dimethoxybenzamide and its potential use in the treatment of liver and kidney diseases is warranted. Finally, the development of new synthesis methods for N-9H-fluoren-2-yl-2,6-dimethoxybenzamide and its derivatives may also be an area of future research.

Synthesis Methods

The synthesis of N-9H-fluoren-2-yl-2,6-dimethoxybenzamide involves the reaction of 2,6-dimethoxybenzoic acid with 9H-fluorene-2-carbonyl chloride in the presence of a base catalyst. The resulting product is then purified through column chromatography to obtain a pure form of N-9H-fluoren-2-yl-2,6-dimethoxybenzamide.

Scientific Research Applications

N-9H-fluoren-2-yl-2,6-dimethoxybenzamide has been extensively studied for its potential applications in cancer treatment. It has been shown to inhibit the growth of cancer cells in vitro and in vivo, making it a promising candidate for further development as an anticancer agent. Additionally, N-9H-fluoren-2-yl-2,6-dimethoxybenzamide has been investigated for its potential use as an anti-inflammatory agent, as it has been shown to reduce inflammation in animal models.